Cas no 305801-19-8 (3-Quinolinecarboxylicacid, 4-chloro-6,7-dimethoxy-)

• Product Name: 3-Quinolinecarboxylicacid, 4-chloro-6,7-dimethoxy-
• CAS No: 305801-19-8
• MF: C₁₂H₁₀ClNO₄
• MW: 267.665102481842
• CID: 293218
• PubChem ID: 18005022
• Update Time: 2025-05-19

3-Quinolinecarboxylicacid, 4-chloro-6,7-dimethoxy- Chemical and Physical Properties

Names and Identifiers

• 3-Quinolinecarboxylicacid, 4-chloro-6,7-dimethoxy-
• 4-chloro-6,7-dimethoxy-3-quinolinecarboxylic acid
• 4-chloro-6,7-dimethoxyquinoline-3-carboxylic acid
• SCHEMBL7165177
• UTTQAMSJDMUWLB-UHFFFAOYSA-N
• 305801-19-8
• 3-Quinolinecarboxylicacid,4-chloro-6,7-dimethoxy-
• DTXSID60592436

• Inchi： 1S/C12H10ClNO4/c1-17-9-3-6-8(4-10(9)18-2)14-5-7(11(6)13)12(15)16/h3-5H,1-2H3,(H,15,16)
• InChI Key： UTTQAMSJDMUWLB-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=CN=C2C=C(C(=CC2=1)OC)OC

Computed Properties

• Exact Mass: 267.0299
• Monoisotopic Mass: 267.0298355g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 68.6Ų

Experimental Properties

• PSA: 68.65

Additional information on 3-Quinolinecarboxylicacid, 4-chloro-6,7-dimethoxy-

4-Chloro-6,7-dimethoxy-3-quinolinecarboxylic Acid (CAS 305801-19-8): Properties, Applications, and Research Insights

4-Chloro-6,7-dimethoxy-3-quinolinecarboxylic acid (CAS 305801-19-8) is a specialized quinoline derivative with significant potential in pharmaceutical and chemical research. This compound, characterized by its chloro and dimethoxy substitutions, is gaining attention for its unique structural features and applications in drug discovery. Researchers are particularly interested in its role as a building block for bioactive molecules, especially in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 4-chloro-6,7-dimethoxy-3-quinolinecarboxylic acid features a quinoline core with strategic substitutions that enhance its reactivity and binding properties. The presence of both electron-donating (methoxy) and electron-withdrawing (chloro) groups creates interesting electronic effects that influence its chemical behavior. This makes it valuable for medicinal chemistry applications, particularly in the design of compounds targeting specific biological pathways.

Recent studies highlight the growing importance of functionalized quinoline derivatives in addressing current healthcare challenges. As antibiotic resistance becomes a global concern (a trending topic in scientific discussions), researchers are exploring novel quinoline-based scaffolds like CAS 305801-19-8 for developing next-generation antimicrobial agents. The compound's structural features allow for diverse modifications, making it a versatile intermediate in drug discovery programs.

In synthetic chemistry, 4-chloro-6,7-dimethoxy-3-quinolinecarboxylic acid serves as a valuable precursor for creating more complex molecular architectures. Its carboxylic acid functionality enables various coupling reactions, while the chloro substituent provides an additional site for further functionalization. These characteristics align with current trends in fragment-based drug design and click chemistry approaches that dominate modern pharmaceutical research.

The compound's applications extend beyond pharmaceuticals. Materials scientists are investigating its potential in creating organic electronic materials, leveraging the quinoline core's electron-transport properties. This aligns with growing interest in sustainable and organic alternatives to conventional electronic components. The dimethoxy groups in particular may influence the material's solubility and film-forming properties, important considerations for device fabrication.

Quality control and characterization of CAS 305801-19-8 are critical for research applications. Advanced analytical techniques including HPLC, mass spectrometry, and NMR spectroscopy are typically employed to verify the compound's purity and structure. These quality assurance measures are especially important given the compound's use in sensitive biological assays and as a reference standard in method development.

From a commercial perspective, the demand for specialized quinoline intermediates like 4-chloro-6,7-dimethoxy-3-quinolinecarboxylic acid reflects broader trends in the fine chemicals market. Pharmaceutical companies and research institutions increasingly seek high-purity, well-characterized building blocks to accelerate their discovery programs. Suppliers are responding by offering custom synthesis services and scaled-up production capabilities for such compounds.

Environmental and safety considerations for handling 4-chloro-6,7-dimethoxy-3-quinolinecarboxylic acid follow standard laboratory protocols for organic compounds. While not classified as hazardous under normal research conditions, proper personal protective equipment and ventilation are recommended when working with this material. These precautions align with current best practices in laboratory safety and green chemistry initiatives.

The future research directions for CAS 305801-19-8 may include exploring its potential in targeted drug delivery systems or as a component in metal-organic frameworks (MOFs). These applications capitalize on the compound's molecular recognition properties and ability to coordinate with metal ions. Such developments would position this quinoline derivative at the forefront of interdisciplinary research combining chemistry, biology, and materials science.

For researchers sourcing 4-chloro-6,7-dimethoxy-3-quinolinecarboxylic acid, it's important to verify suppliers' quality control processes and documentation. Certificates of analysis should accompany research quantities, providing detailed information about purity, spectroscopic data, and storage recommendations. These considerations are particularly relevant given the compound's use in sensitive biological studies and regulatory submissions.

In summary, 4-chloro-6,7-dimethoxy-3-quinolinecarboxylic acid (CAS 305801-19-8) represents an important quinoline-based intermediate with diverse applications in pharmaceutical research and materials science. Its unique substitution pattern and functional groups make it a valuable tool for medicinal chemists and materials researchers alike. As scientific challenges evolve, compounds like this will continue to play a crucial role in developing innovative solutions across multiple disciplines.